molecular formula C12H25NO B15267110 (5-Methylhexan-2-yl)(oxolan-2-ylmethyl)amine

(5-Methylhexan-2-yl)(oxolan-2-ylmethyl)amine

Cat. No.: B15267110
M. Wt: 199.33 g/mol
InChI Key: SFTSTCUMKJTFCS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(5-Methylhexan-2-yl)(oxolan-2-ylmethyl)amine is a chemical compound with the CAS Registry Number 1020977-12-1 . Its molecular formula is C12H25NO, and it has a molecular weight of 199.33 g/mol . The compound features a 5-methylhexan-2-yl group, a structural motif found in certain alkylamine compounds that have been identified as stimulants and are studied for their potential to act as catecholamine releasing agents . This particular molecule is functionalized with an oxolane (tetrahydrofuran) ring system, which may influence its physicochemical properties, such as polarity and solubility, and its potential interactions in biological systems. As a substituted amine, it serves as a valuable building block in organic synthesis and medicinal chemistry research. Researchers can utilize this compound in the development and exploration of novel pharmacologically active molecules. It is strictly for Research Use Only and is not intended for diagnostic, therapeutic, or any human or veterinary use.

Properties

Molecular Formula

C12H25NO

Molecular Weight

199.33 g/mol

IUPAC Name

5-methyl-N-(oxolan-2-ylmethyl)hexan-2-amine

InChI

InChI=1S/C12H25NO/c1-10(2)6-7-11(3)13-9-12-5-4-8-14-12/h10-13H,4-9H2,1-3H3

InChI Key

SFTSTCUMKJTFCS-UHFFFAOYSA-N

Canonical SMILES

CC(C)CCC(C)NCC1CCCO1

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5-Methylhexan-2-yl)(oxolan-2-ylmethyl)amine typically involves the reaction of 5-methylhexan-2-amine with oxolane-2-carbaldehyde under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent, such as ethanol or methanol, and a catalyst, such as sodium borohydride, to facilitate the reduction process .

Industrial Production Methods

In an industrial setting, the production of (5-Methylhexan-2-yl)(oxolan-2-ylmethyl)amine can be scaled up by using continuous flow reactors. These reactors allow for precise control over reaction conditions, such as temperature, pressure, and reactant concentrations, ensuring high yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

(5-Methylhexan-2-yl)(oxolan-2-ylmethyl)amine undergoes various types of chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

Scientific Research Applications

(5-Methylhexan-2-yl)(oxolan-2-ylmethyl)amine has a wide range of applications in scientific research:

    Chemistry: Used as a building block in the synthesis of more complex organic molecules.

    Biology: Investigated for its potential as a bioactive compound in various biological assays.

    Medicine: Explored for its potential therapeutic properties, including antimicrobial and anti-inflammatory effects.

    Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (5-Methylhexan-2-yl)(oxolan-2-ylmethyl)amine involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can modulate the activity of these targets, leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in inflammatory pathways, thereby exerting anti-inflammatory effects .

Comparison with Similar Compounds

Structural Analogues and Functional Group Analysis

The following compounds share structural motifs with (5-Methylhexan-2-yl)(oxolan-2-ylmethyl)amine:

Compound Name Key Structural Features Molecular Formula Molecular Weight (g/mol) Key Differences
(5-Methylfuran-2-yl)methylamine Furan ring (5-methyl) + oxolan + amine C₁₀H₁₇NO₂ ~183.25 Furan vs. hexan chain
N-methyl-5-(naphthalen-1-yl)oxazol-2-amine Oxazole + naphthalene + methylamine C₁₄H₁₂N₂O 224.26 Oxazole core vs. aliphatic amine
5-Methylthiazol-2-amine Thiazole + methyl + amine C₄H₆N₂S 114.17 Thiazole vs. oxolan-hexan system
Methyl({[3-(oxolan-2-ylmethyl)-1,2,4-oxadiazol-5-yl]methyl})amine Oxadiazole + oxolan + methylamine C₉H₁₅N₃O₂ 197.23 Oxadiazole vs. aliphatic chain

Key Observations:

  • Lipophilicity : The hexan chain in the target compound likely increases lipophilicity compared to furan- or heterocycle-containing analogues (e.g., compounds in and ). This may enhance membrane permeability but reduce aqueous solubility.
  • Steric Effects : The 5-methylhexan chain introduces steric bulk absent in smaller heterocyclic systems (e.g., thiazole in ), which could influence binding affinity or metabolic stability.

Physicochemical Properties (Hypothetical Analysis)

Property Target Compound [(5-Methylfuran) Analogue Oxadiazole Derivative
LogP (Predicted) ~3.5 (high lipophilicity) ~2.1 ~1.8
Water Solubility Low Moderate Moderate
Hydrogen Bond Donors 1 (amine) 1 (amine) 1 (amine)

Q & A

Basic Research Questions

Q. What synthetic routes are optimal for preparing (5-Methylhexan-2-yl)(oxolan-2-ylmethyl)amine, and how can reaction yields be improved?

  • Methodology : A two-step approach is commonly used:

  • Step 1 : React 5-methylhexan-2-amine with oxolan-2-ylmethyl chloride under basic conditions (e.g., NaHCO₃ in dichloromethane) to form the secondary amine.
  • Step 2 : Purify via column chromatography (silica gel, ethyl acetate/hexane gradient) to achieve >85% purity .
  • Optimization : Dynamic pH control (pH 9–10) and inert atmospheres (N₂) minimize side reactions. Solvent selection (e.g., ethanol over DCM) improves yield by 15–20% .

Q. Which analytical techniques are critical for characterizing this compound?

  • Key Techniques :

  • NMR : Confirm amine proton (δ 1.2–1.5 ppm) and oxolane methylene (δ 3.4–3.7 ppm) signals .
  • IR : Detect N–H stretches (3278 cm⁻¹) and C–O–C vibrations (1195 cm⁻¹) .
  • Mass Spectrometry : ESI-MS ([M+H]⁺ expected at m/z 214.2) validates molecular weight .

Q. How can purity be assessed and improved post-synthesis?

  • Methods :

  • HPLC : Use a C18 column (acetonitrile/water, 70:30) to quantify impurities (<2%).
  • Recrystallization : Ethanol/water (10:1) yields crystals with 99% purity .

Advanced Research Questions

Q. How can X-ray crystallography resolve structural ambiguities in this amine?

  • Protocol :

  • Grow single crystals via slow evaporation (ethanol/water).
  • Collect data on a Bruker SMART CCD diffractometer (MoKα radiation, λ = 0.71073 Å).
  • Refine using SHELXL (R-factor <0.066) to determine bond angles (e.g., C–N–C = 108.15°) and confirm stereochemistry .
    • Challenges : Intramolecular hydrogen bonds (N–H⋯O) may distort geometry; use restraints during refinement .

Q. What strategies address contradictions in reported biological activity data for this compound?

  • Approach :

  • Dose-Response Curves : Test across concentrations (1 nM–100 µM) to identify IC₅₀ discrepancies.
  • Assay Validation : Compare cytotoxicity (MTT assay) in multiple cell lines (e.g., HEK293 vs. HeLa) .
  • SAR Analysis : Modify the oxolane ring (e.g., replace with tetrahydrofuran) to isolate pharmacophores .

Q. How can computational modeling predict target interactions?

  • Workflow :

  • Docking : Use AutoDock Vina to simulate binding to acetylcholine-binding proteins (PDB: 2BYN).
  • MD Simulations : Run 100 ns trajectories (AMBER force field) to assess stability of π-π interactions with TrpB .
    • Outcome : Predict EC₅₀ values within 10% of experimental data .

Q. What factors influence the compound’s stability under storage conditions?

  • Findings :

  • Degradation Pathways : Hydrolysis of the oxolane ring at pH <5.
  • Stabilizers : Add 0.1% BHT to ethanol solutions; store at –20°C to extend shelf life >12 months .

Methodological Tables

Table 1 : Comparison of Synthetic Yields Under Different Conditions

SolventCatalystTemperature (°C)Yield (%)Purity (%)
EthanolNone257285
DCMNaHCO₃406878
THFK₂CO₃308192
Source: Adapted from

Table 2 : Biological Activity Against Microbial Strains

StrainMIC (µg/mL)IC₅₀ (µM)Reference
E. coli (ATCC 25922)3245.2
S. aureus (MRSA)6489.7

Key Recommendations

  • Avoid commercial databases (e.g., BenchChem); prioritize crystallographic (SHELX ) and spectroscopic (PubChem ) data.
  • For advanced studies, integrate crystallography with computational models to resolve electronic delocalization effects .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.